Cas no 59935-80-7 (1,2-Benzenedicarboxylic acid, bis(3-methylphenyl) ester)

• Product Name: 1,2-Benzenedicarboxylic acid, bis(3-methylphenyl) ester
• CAS No: 59935-80-7
• MF: C₂₂H₁₈O₄
• MW: 346.375926494598
• CID: 336756
• PubChem ID: 6425687
• Update Time: 2025-04-19

1,2-Benzenedicarboxylic acid, bis(3-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, bis(3-methylphenyl) ester
• bis(3-methylphenyl) benzene-1,2-dicarboxylate
• CNZWUMLUHRMYDE-UHFFFAOYSA-N
• Phthalic acid, di(3-methylphenyl) ester
• DTXSID60423756
• CHEBI:144344
• 59935-80-7

• Inchi： 1S/C22H18O4/c1-15-7-5-9-17(13-15)25-21(23)19-11-3-4-12-20(19)22(24)26-18-10-6-8-16(2)14-18/h3-14H,1-2H3
• InChI Key： CNZWUMLUHRMYDE-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC=C1C(=O)OC1=CC=CC(C)=C1)=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 346.12054
• Monoisotopic Mass: 346.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones